Cas no 1557216-70-2 (1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol)

• Product Name: 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol
• CAS No: 1557216-70-2
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6317476
• PubChem ID: 83094784
• Update Time: 2025-10-29

1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol
• EN300-1844602
• 1557216-70-2
• AKOS021416161

• Inchi： 1S/C11H21N3O/c1-11(2,3)10-8(7-14(5)13-10)9(15)6-12-4/h7,9,12,15H,6H2,1-5H3
• InChI Key： LWRGPWYNSPMYMD-UHFFFAOYSA-N
• SMILES： OC(CNC)C1=CN(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.1Ų

Additional information on 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol

Comprehensive Overview of 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1557216-70-2)

The compound 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol (CAS No. 1557216-70-2) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a tert-butyl-substituted pyrazole ring and a methylamino-ethanol side chain. This combination of features makes it a subject of interest in pharmaceutical and agrochemical research, particularly in the design of bioactive molecules targeting specific enzymatic pathways.

In recent years, the demand for pyrazole derivatives has surged due to their versatility in drug discovery. Researchers are increasingly exploring compounds like 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol for potential applications in modulating protein-protein interactions or as intermediates in synthesizing more complex molecules. Its tert-butyl group enhances steric hindrance, which can improve binding selectivity in biological systems.

The synthesis of this compound typically involves multi-step organic reactions, including N-alkylation and reductive amination. These methods are widely discussed in academic literature, aligning with trending searches such as "efficient synthesis of pyrazole derivatives" or "optimization of methylamino-ethanol side chains." Such topics reflect the growing emphasis on sustainable and high-yield synthetic routes in modern chemistry.

From an analytical perspective, 1557216-70-2 is characterized using techniques like NMR spectroscopy and mass spectrometry. These methods confirm the presence of its distinct methylamino and hydroxyl moieties, which are critical for its reactivity. Discussions around "structural elucidation of heterocyclic compounds" frequently appear in online forums, underscoring the importance of analytical validation in chemical research.

Beyond its chemical properties, this compound has garnered attention in computational chemistry. Molecular docking studies investigate how the tert-butyl-pyrazole scaffold interacts with biological targets, a topic frequently searched as "pyrazole-based drug design." Such studies leverage AI-driven tools to predict binding affinities, merging traditional chemistry with cutting-edge technology.

In industrial settings, 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol is often explored for its potential as a building block in material science. Its stability and functional groups make it suitable for creating polymers or coatings, aligning with searches like "high-performance heterocyclic materials." This dual applicability in pharmaceuticals and materials science enhances its commercial relevance.

Environmental and safety profiles of such compounds are also trending topics. While 1557216-70-2 is not classified as hazardous, researchers emphasize "green chemistry approaches" to its synthesis. Queries like "biodegradability of pyrazole derivatives" reflect societal shifts toward sustainable chemical practices.

In summary, 1-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)-2-(methylamino)ethan-1-ol represents a compelling case study in multifunctional chemistry. Its structural complexity, combined with broad applicability, positions it at the intersection of academic inquiry and industrial innovation. As search trends evolve, this compound will likely remain a focal point for advancements in synthetic and computational chemistry.